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Compound of Interest

Compound Name: Antibiotic AB-74

Cat. No.: B12658123

Get Quote

Executive Summary
This guide analyzes the distinct ribosomal targeting mechanisms of Antibiotic AB-74 and

Evernimicin. While both compounds share unique chemical features—specifically the presence

of ortho-ester linkages characteristic of the orthosomycin superfamily—they diverge

fundamentally in their pharmacological targets.

Antibiotic AB-74 (produced by Streptomyces aquacanus) acts as a 30S subunit inhibitor,

structurally and functionally related to Destomycin C and Hygromycin B. It targets the

decoding center (Helix 44), inducing mistranslation.

Evernimicin (Ziracin/SCH 27899) acts as a 50S subunit inhibitor.[1] It binds to a unique cleft

formed by the 23S rRNA and ribosomal protein L16, blocking the accommodation of initiation

factor 2 (IF2) and tRNAs.
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Feature Antibiotic AB-74 Evernimicin (Ziracin)

Primary Class
Aminocyclitol (Destomycin-

subclass)

Orthosomycin (Everninomicin-

subclass)

Chemical Marker
Contains ortho-ester linkage;

Pseudo-disaccharide core

Complex oligosaccharide with

two ortho-ester linkages

Ribosomal Target 30S Subunit (16S rRNA)
50S Subunit (23S rRNA /

Protein L16)

Key Binding Site Helix 44 (Decoding Center)
H89/H91 (GTPase Associated

Center)

Primary Mechanism
Translocation inhibition;

Mistranslation

Inhibition of IF2-dependent

initiation; tRNA exclusion

Detailed Binding Mode Analysis
Antibiotic AB-74: The 30S Decoding Trap
AB-74, sharing the structural scaffold of Destomycin C, functions as a rigid "molecular wedge."

Target Site: It binds to the major groove of Helix 44 of the 16S rRNA. This region is critical for

the decoding of mRNA codons by tRNA.

Interaction Mechanics:

The drug locks two specific adenine residues (A1492 and A1493 in E. coli numbering) into

a "flipped-out" conformation.

Normally, these bases flip out only when a correct codon-anticodon match occurs. By

permanently displacing them, AB-74 lowers the energy barrier for incorrect tRNAs to bind.

Outcome: This results in high-frequency mistranslation and the inhibition of ribosomal

translocation (the movement of the ribosome along the mRNA).

Evernimicin: The 50S Initiation Blockade
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Evernimicin occupies a highly specific site on the large subunit, distinct from the macrolide

(tunnel) or peptidyl transferase center (PTC) sites.

Target Site: The binding pocket is located at the interface of 23S rRNA helices H89 and H91

and the ribosomal protein L16.

Interaction Mechanics:

L16 Interaction: Evernimicin makes direct contact with the globular domain of protein L16.

Mutations in L16 (e.g., Arg51) are the primary driver of resistance.

rRNA Interaction: It bridges the minor groove of H91 and the loop of H89.

Outcome: The drug sterically hinders the binding of Initiation Factor 2 (IF2) and prevents the

accommodation of the aminoacyl-tRNA into the ribosomal A-site. It does not inhibit the

peptidyl transferase reaction itself but rather the positioning of substrates.

Comparative Visualization (Pathway Logic)
The following diagram illustrates the divergent inhibitory pathways of these two agents.
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Figure 1: Divergent signaling pathways. AB-74 corrupts decoding fidelity on the 30S, while

Evernimicin physically occludes factor binding on the 50S.

Experimental Protocols for Binding Validation
To validate the specific binding modes described above, the following experimental workflows

are recommended. These protocols are designed to distinguish between 30S and 50S binders.

Protocol A: Chemical Footprinting (DMS Modification)
This method identifies the exact rRNA bases protected by the antibiotic.

Preparation: Isolate 70S ribosomes (0.5 µM) in Buffer A (50 mM HEPES-KOH pH 7.5, 10

mM MgCl2, 50 mM NH4Cl).
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Incubation: Incubate ribosomes with Antibiotic AB-74 or Evernimicin (10-50 µM) for 30 min

at 37°C. Include a DMSO control.

Modification: Add Dimethyl Sulfate (DMS) (1:20 dilution) to modify accessible adenine and

cytosine residues. Quench after 10 min with stop buffer (0.7 M mercaptoethanol).

Extraction & Primer Extension: Extract rRNA. Anneal radiolabeled DNA primers specific to:

16S Helix 44 (for AB-74).

23S Helix 89/91 (for Evernimicin).

Analysis: Run extensions on a sequencing gel.

Expected Result (AB-74): Protection of A1408 or G1494 (16S).

Expected Result (Evernimicin): Protection of A2482 (23S, H89).

Protocol B: Filter Binding Competition Assay
Determines if the drug competes with known ligands (tRNA vs. IF2).

Complex Assembly:

System A (30S): Mix 30S subunits + poly(U) mRNA + [^14C]-Phe-tRNA.

System B (50S): Mix 50S subunits + [^3H]-Evernimicin.

Challenge:

Add increasing concentrations of non-labeled AB-74 to System A.

Add increasing concentrations of Avilamycin (known 50S binder) to System B.

Filtration: Pass mixtures through nitrocellulose filters.

Readout:
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AB-74:[2][3][4][5][6][7] Should displace tRNA or increase non-specific binding

(mistranslation).

Evernimicin: Should be displaced by Avilamycin but not by Erythromycin (macrolide).

Comparative Efficacy Data
The following table summarizes key pharmacological parameters derived from orthosomycin

class studies.

Parameter
Antibiotic AB-74
(Destomycin Class)

Evernimicin (Ziracin)

Dissociation Constant (

)
~0.5 - 2.0 µM (Low Affinity) 80 - 160 nM (High Affinity)

IC50 (In Vitro Translation) 2.0 - 5.0 µM 0.125 µM

Resistance Mutation 16S rRNA (A1408G)
Protein L16 (Arg51), 23S rRNA

(A2482)

Cross-Resistance Hygromycin B, Apramycin Avilamycin
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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